2-(4-bromo-2-chlorophenoxy)-N-[3-(2-oxo-1-pyrrolidinyl)propyl]propanamide

• IUPAC Name: 2-(4-bromo-2-chlorophenoxy)-N-[3-(2-oxopyrrolidin-1-yl)propyl]propanamide
• InChI: InChI=1S/C16H20BrClN2O3/c1-11(23-14-6-5-12(17)10-13(14)18)16(22)19-7-3-9-20-8-2-4-15(20)21/h5-6,10-11H,2-4,7-9H2,1H3,(H,19,22)
• InChI Key: QJBNATZLHRJJCY-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCCCN1CCCC1=O)OC2=C(C=C(C=C2)Br)Cl
• Molecular Formula: C16H20BrClN2O3
• Molecular Weight: 403.7 g/mol

Description

2-(4-bromo-2-chlorophenoxy)-N-[3-(2-oxo-1-pyrrolidinyl)propyl]propanamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as BPP and is synthesized using a specific method.

Mechanism of Action

The mechanism of action of BPP is not fully understood. However, studies suggest that BPP inhibits the activity of enzymes involved in cancer cell growth and inflammation. BPP has also been shown to activate certain receptors in the brain, leading to its anticonvulsant properties.
Biochemical and Physiological Effects:
BPP has been shown to have various biochemical and physiological effects. Studies have shown that BPP inhibits the activity of certain enzymes involved in cancer cell growth, leading to the inhibition of cancer cell growth. BPP has also been shown to have anti-inflammatory properties, leading to a reduction in inflammation. Furthermore, BPP has been shown to have anticonvulsant properties, leading to a reduction in seizures.

Advantages and Limitations for Lab Experiments

The advantages of using BPP in lab experiments include its high yield and purity, making it an ideal candidate for various experiments. However, the limitations of using BPP in lab experiments include its potential toxicity and the need for further studies to determine its safety.

Future Directions

There are several future directions for the study of BPP. One such direction is the study of its potential use in the treatment of cancer. Further studies are needed to determine the efficacy and safety of BPP in cancer treatment. Another future direction is the study of its potential use in the treatment of inflammatory diseases and epilepsy. Furthermore, the study of the mechanism of action of BPP and its potential interactions with other compounds is an area that requires further research.
Conclusion:
In conclusion, BPP is a chemical compound that has shown potential in various scientific research applications. Its synthesis method is well established, and its yield and purity make it an ideal candidate for various experiments. BPP has been shown to have various biochemical and physiological effects, making it a potential candidate for the treatment of cancer, inflammatory diseases, and epilepsy. However, further studies are needed to determine its efficacy and safety in these applications.

Scientific Research Applications

BPP has shown potential in various scientific research applications. One such application is in the field of cancer research. Studies have shown that BPP inhibits the growth of cancer cells and induces apoptosis. BPP has also been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases. Furthermore, BPP has been shown to have anticonvulsant properties, making it a potential candidate for the treatment of epilepsy.